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Compound of Interest

Compound Name: N-Butyraldehyde-D8

Cat. No.: B124768

N-Butyraldehyde-D8: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the properties of N-Butyraldehyde-D8, a
deuterated isotopologue of N-Butyraldehyde. This compound is valuable in various research
applications, including metabolic studies, reaction mechanism elucidation, and as an internal
standard in mass spectrometry-based analyses.

Core Chemical and Physical Properties

N-Butyraldehyde-D8, also known as Butanal-d8, is a stable, isotopically labeled form of n-
butyraldehyde where all eight hydrogen atoms have been replaced by deuterium. This
substitution results in a higher molecular weight compared to its non-deuterated counterpart, a
key feature utilized in isotopic labeling studies.
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Property Value Source

Chemical Formula CDsCD2CD2CDO CDN Isotopes[1]

Molecular Weight 80.15 g/mol PubChem[2], Benchchem[3]
80.16 g/mol CDN Isotopes[1]

CAS Number 84965-36-6 CDN Isotopesti],

Benchchem|3]

Isotopic Enrichment

99 atom % D

CDN Isotopes[1]

Chemical Purity

96%

CDN Isotopes[1]

Appearance Colorless liquid

Boiling Point 75-76 °C (for unlabeled) Sigma-Aldrich
Melting Point -99 °C (for unlabeled) Sigma-Aldrich
Density 080 g/em® at 20 °C (for Sigma-Aldrich

unlabeled)

Logical Relationship: N-Butyraldehyde to N-
Butyraldehyde-D8

The relationship between N-Butyraldehyde and its deuterated form is a direct isotopic

substitution. This process, while synthetically achieved, provides a molecule that is chemically

similar but physically distinguishable due to the mass difference.
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Isotopic Relationship

( N-Butyraldehyde (C4HsO) )

euteration

( N-Butyraldehyde-D8 (CaDsO) )

Workflow for Purity Analysis

Sample Preparation

N-Butyraldehyde-D8 Sample

'

Dissolve in appropriate solvent
(e.g., Chloroform-d)

nstrumental Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

Data Interpretation

Gas Chromatography-Mass Spectrometry (GC-MS)

Mass Spectrum Analysis NMR Spectrum Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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